Cas no 141679-80-3 (4-Isoxazolepropanoicacid, ethyl ester)

4-Isoxazolepropanoicacid, ethyl ester structure
141679-80-3 structure
Product Name:4-Isoxazolepropanoicacid, ethyl ester
CAS No:141679-80-3
MF:C8H11NO3
MW:169.177842378616
CID:101457
PubChem ID:45099351
Update Time:2025-04-18

4-Isoxazolepropanoicacid, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 4-Isoxazolepropanoicacid, ethyl ester
    • ethyl 3-(1,2-oxazol-4-yl)propanoate
    • 141679-80-3
    • Ethyl 3-(isoxazol-4-yl)propanoate
    • DTXSID70667841
    • Inchi: 1S/C8H11NO3/c1-2-11-8(10)4-3-7-5-9-12-6-7/h5-6H,2-4H2,1H3
    • InChI Key: ZXJPLZNROKXVHT-UHFFFAOYSA-N
    • SMILES: O(CC)C(CCC1C=NOC=1)=O

Computed Properties

  • Exact Mass: 169.07389321g/mol
  • Monoisotopic Mass: 169.07389321g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 5
  • Complexity: 149
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 0.8
  • Topological Polar Surface Area: 52.3Ų
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